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Compound of Interest

Compound Name: A 159

Cat. No.: B1166418 Get Quote

To provide a comprehensive technical guide on "compound A 159," it is imperative to first

clarify the specific molecule of interest. The designation "A 159" is ambiguous and has been

associated with several distinct chemical entities in scientific literature. This guide presents

available data on the potential candidates identified as "A 159" to assist researchers in

identifying the correct compound for their needs. The primary candidates found are TKS159,

AP159, IKM-159, and ALC-0159.

TKS159
TKS159 is identified as 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-

pyrrolidinyl]benzamide.[1] It is a gastrointestinal prokinetic agent and a 5-HT4 agonist.[2]

Physicochemical Properties
TKS159 has been prepared and characterized in two polymorphic forms, alpha and beta.[1]

Property Form α Form β

Melting Point 137.8 °C (endothermic peak) 112.7 °C (endothermic peak)

Phase Transition Not applicable
Transitions to Form α at 116.2

°C

Appearance Crystalline solid Crystalline solid

Table 1: Thermal Analysis Data for TKS159 Polymorphs[1]
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Experimental Protocols
Characterization of Polymorphs: The two crystalline forms of TKS159 were distinguished using

the following techniques[1]:

X-ray Powder Diffractometry (XRPD): Used to obtain distinct diffraction patterns for Form α

and Form β.

Thermal Analysis (Thermogravimetry and Differential Thermal Analysis): Employed to

determine the melting points and phase transition temperatures.

Infrared Spectroscopy (IR): Utilized to acquire the infrared absorption spectra of the two

forms.

13C-NMR Spectroscopy: Applied to analyze the solid-state and solution-phase chemical

environments of the carbon atoms.

Biological Activity and Metabolism
TKS-159 is a novel 5-HT4 agonist with gastric prokinetic properties.[2] The major metabolic

pathways in rats involve hydroxylation of the aromatic ring, deletion of the methoxy group and

its substitution with a hydroxyl group, and sulfate conjugation.[2]

AP159
AP159 is identified as N-cyclohexyl-1,2,3,4-tetrahydrobenzo(b)thieno(2,3c)pyridine]-3-

carboamide,hydrochloride. It is a potential anxiolytic agent.[3]

Pharmacological Profile
AP159 exhibits anti-conflict activity in rats without inducing muscle relaxation or potentiating

anesthesia.[3] Unlike diazepam, it does not impair passive avoidance and can improve

scopolamine-induced amnesia.[3]

Mechanism of Action
AP159 does not inhibit 3H-flunitrazepam binding but is a potent inhibitor of 3H-8OH-DPAT

binding.[3] This suggests a mechanism of action distinct from benzodiazepines. The compound
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has been shown to increase serotonin and 5-HIAA content in the midbrain raphe nuclei and the

amygdala centralis.[3]

IKM-159
IKM-159 is a subtype-selective inhibitor for the (S)-2-amino-3-(3-hydroxy-5-methyl-4-

isoxazolyl)propionic acid (AMPA)-type ionotropic glutamate receptor.[4]

Structure-Activity Relationships
Research on IKM-159 has involved the synthesis and biological evaluation of its C-ring

analogs.[4] Studies have indicated the importance of the C-ring in the neuronal activity of IKM-

159.[4]

ALC-0159
ALC-0159 is a PEGylated lipid, specifically 2-[(polyethylene glycol)-2000]-N,N-

ditetradecylacetamide.[5] It is a non-ionic surfactant used as an excipient in lipid nanoparticle

(LNP) formulations for drug delivery, notably in mRNA-based vaccines.[5][6][7]

Physicochemical Properties
Property Value

Synonyms
N,N-ditetradecylacetamide PEG(2000), N,N-

ditetradecylacetamide Polyethylene Glycol-2000

Molecular Formula (C2H4O)nC31H63NO2

Average Molecular Weight ~2400 Da

Purity ≥95%

Formulation A solid

Solubility DMF: 10 mg/ml

Table 2: Physicochemical Properties of ALC-0159[6]

Application in Drug Delivery
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ALC-0159 is a crucial component in lipid nanoparticles for the delivery of mRNA-based

vaccines.[6][7] It helps to form a protective hydrophilic layer around the nanoparticle, which is

thought to increase stability and circulation time.

Experimental Workflow for LNP Formulation
The general workflow for formulating lipid nanoparticles containing ALC-0159 for mRNA

delivery involves the rapid mixing of a lipid phase (containing ALC-0159, an ionizable lipid, a

helper lipid, and cholesterol) dissolved in an organic solvent with an aqueous phase containing

the mRNA at a specific pH. This process leads to the self-assembly of the lipids and

encapsulation of the mRNA.
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Caption: General workflow for mRNA-LNP formulation.

To receive a more detailed and specific technical guide, please provide the full chemical name,

CAS number, or a more specific designation for the "compound A 159" of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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